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Compound of Interest

Compound Name: 2-Thiophenesulfonyl chloride

Cat. No.: B116581

Introduction

2-Thiophenesulfonyl chloride (CAS No. 16629-19-9) is a vital reagent in organic synthesis
and medicinal chemistry. It serves as a key intermediate in the preparation of various
pharmaceuticals, including sulfonamide-based drugs and [3-cell apoptosis suppressors.[1][2] Its
reactivity, primarily centered around the sulfonyl chloride group, dictates its utility but also
presents challenges related to its solubility and stability. This technical guide provides an in-
depth overview of the solubility profile, stability characteristics, and handling requirements for 2-
Thiophenesulfonyl chloride, tailored for researchers, chemists, and professionals in drug

development.

Physicochemical Properties

2-Thiophenesulfonyl chloride is a low-melting, white to brown solid under ambient conditions.
[1][3][4] A summary of its key physical and chemical properties is presented below.
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Property Value Reference(s)
Molecular Formula C4H3CIO2S:2 [1][5]
Molecular Weight 182.65 g/mol [1][5]

White to almost white, brown,

Appearance or colorless to purple [11[3][4][6]
solid/liquid

Melting Point 27-32°C [11[21[41[7]

Boiling Point 130-132 °C @ 14 mmHg [11[2117]

Flash Point >113°C [4]18]

CAS Number 16629-19-9 [1][3][5]

Solubility Profile

The solubility of 2-Thiophenesulfonyl chloride is dictated by its molecular structure, featuring
a polar sulfonyl chloride group and a less polar thiophene ring.

Solvent Qualitative Solubility Reference(s)
Chloroform Soluble [11[3]

Ethyl Acetate Soluble [1]

Water Reacts (Hydrolyzes) [11[3]

The compound is readily soluble in common chlorinated and ester-based organic solvents.
However, its most critical solubility characteristic is its reactivity with protic solvents, particularly
water.

Reactivity with Water (Hydrolysis)

2-Thiophenesulfonyl chloride is highly sensitive to moisture and reacts with water in a
hydrolysis reaction to form 2-thiophenesulfonic acid and hydrochloric acid.[1][3] This reaction is
a typical nucleophilic acyl substitution at the sulfur atom. Due to this reactivity, the compound is
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classified as moisture-sensitive and must be handled under anhydrous conditions to maintain
its integrity.[1][3][9]
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Caption: Proposed Hydrolysis Pathway of 2-Thiophenesulfonyl chloride.

Stability and Handling

Proper storage and handling are critical to prevent the degradation of 2-Thiophenesulfonyl
chloride.

Storage Conditions:
o Temperature: Store in a cool environment, typically between 2-8°C.[1][10]

o Atmosphere: Keep under an inert atmosphere (e.g., nitrogen or argon) to exclude moisture.

[1]
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 Light: Protect from light by storing in a dark place.[1]
o Container: Keep the container tightly closed.[9]

Stability Profile: The compound is stable under recommended storage conditions but is reactive
with several classes of chemicals.[9] Contact with water liberates toxic gas.[4] Upon thermal
decomposition, it may produce hazardous gases, including carbon monoxide, carbon dioxide,
sulfur oxides, and hydrogen chloride.[9]

Incompatible Materials Hazard Reference(s)

Reacts violently, liberates toxic

Water/Moisture [4][°][11]
gas (HCI)

Strong Bases Vigorous reaction [O][11]

Strong Oxidizing Agents Vigorous reaction [O][11]

Alcohols Reacts to form esters [12]

Amines Reacts to form sulfonamides [11][12]

Experimental Protocols

Detailed experimental procedures for determining the precise solubility and stability kinetics of
2-Thiophenesulfonyl chloride are not readily available in the provided search results.
However, standard methodologies can be applied. The following represents a general workflow
for such a characterization.
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Caption: General Workflow for Solubility and Stability Profiling.

Protocol 1: General Method for Quantitative Solubility
Determination

* Preparation: Add an excess amount of 2-Thiophenesulfonyl chloride to a known volume of
the selected anhydrous solvent (e.g., ethyl acetate) in a sealed vial.

« Equilibration: Agitate the mixture at a constant temperature (e.g., 25°C) for a sufficient period
(e.g., 24 hours) to ensure equilibrium is reached.

¢ Separation: Centrifuge the suspension to pellet the excess solid.
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e Analysis: Carefully withdraw a known aliquot of the clear supernatant. Evaporate the solvent
under reduced pressure and weigh the residual solid. Alternatively, dilute the aliquot and
determine the concentration using a validated analytical method such as HPLC with a
calibration curve.

o Calculation: Express the solubility in terms of mg/mL or mol/L.

Protocol 2: General Method for Stability Assessment
(Hydrolysis Kinetics)

» Solution Preparation: Prepare a stock solution of 2-Thiophenesulfonyl chloride in a water-
miscible, anhydrous organic solvent (e.g., acetonitrile).

» Reaction Initiation: In a thermostatically controlled vessel, initiate the hydrolysis reaction by
adding a small aliquot of the stock solution to a pre-heated aqueous buffer of a specific pH.

e Time-Point Sampling: Withdraw aliquots of the reaction mixture at predetermined time
intervals.

» Quenching: Immediately quench the reaction in each aliquot by diluting it in a cold,
anhydrous mobile phase to prevent further degradation before analysis.

e Analysis: Analyze the samples by a suitable method, typically reverse-phase HPLC, to
quantify the remaining concentration of 2-Thiophenesulfonyl chloride.

o Data Analysis: Plot the concentration of 2-Thiophenesulfonyl chloride versus time.
Determine the rate constant (k) and half-life (t¥2) of the hydrolysis reaction under the tested
conditions.

Conclusion

2-Thiophenesulfonyl chloride is a highly reactive compound with practical solubility in
common aprotic organic solvents like chloroform and ethyl acetate. Its primary stability concern
is a pronounced sensitivity to moisture, leading to rapid hydrolysis. Therefore, stringent
anhydrous and controlled temperature (2-8°C) conditions are mandatory for its storage and
handling to preserve its chemical integrity. It is incompatible with water, strong bases, oxidizing
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agents, alcohols, and amines. Understanding these characteristics is essential for its effective
and safe use in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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